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Compound of Interest

Compound Name: Toldimfos sodium

An objective analysis for researchers, scientists, and drug development professionals.

In the realm of veterinary medicine, particularly concerning metabolic and nutritional disorders,
phosphorus-containing compounds play a crucial role. This guide provides a comprehensive
head-to-head comparison of Toldimfos Sodium, the active pharmaceutical ingredient, and its
well-known formulation, Tonophosphan. It is imperative to clarify from the outset that
Tonophosphan is a brand name for a veterinary product containing Toldimfos Sodium as its
active ingredient.[1][2][3][4] Therefore, a direct comparison is an evaluation of the active
compound itself, which is then benchmarked against another phosphorus source, Sodium Acid
Phosphate, based on available experimental data.

Chemical and Pharmacological Profile

Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid.
[5][6] It is an aromatic phosphorus compound used in veterinary medicine to treat and prevent
conditions associated with metabolic disorders, parturition, and nutritional deficiencies.[7][8]
While its precise mechanism of action is not fully elucidated, it is believed to stimulate
metabolism in multiple ways rather than simply replacing deficient phosphorus.[5][7][9] The
phosphorus in toldimfos sodium is in a +1 oxidation state and is oxidized in the body to
phosphate (oxidation state +5) to exert its metabolic effects.[10]

Tonophosphan is a commercial formulation containing toldimfos sodium, typically as a 20%
injectable solution.[4][11] Its therapeutic indications align with those of toldimfos sodium,
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focusing on metabolic disorders, debility, and reproductive issues in a variety of animal species
including cattle, horses, pigs, sheep, goats, dogs, and cats.[3][11][12]

Table 1: Chemical and Physical Properties

Property Toldimfos Sodium

Chemical Formula C9H13NNaO2P[7]

Molecular Weight 221.17 g/mol [7]

CAS Number 575-75-7[7][13]

Appearance White solid[13]

Solubility Highly soluble in water[7][13]
Pharmacokinetics

Toldimfos sodium is characterized by its rapid absorption and distribution in the body
following parenteral administration.[14][15][16] Elimination occurs primarily through the urine,
and the compound does not tend to accumulate in tissues with repeated dosing.[7][15][16]

Table 2: Pharmacokinetic Parameters of Toldimfos Sodium in Cattle (Intramuscular
Administration)
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Parameter Value Reference

Time to Peak Plasma

] 10 - 20 minutes [5][17]
Concentration (Tmax)
Serum Half-life (t1/2) in Calves  1.07 hours [5][17]
Serum Half-life (t1/2) in Dairy

1.15 hours [51[17]

Cows
Mean Residence Time (MRT)
' 3.6 hours [5]
in Calves
Mean Residence Time (MRT)
_ _ 3.1 hours [5]
in Dairy Cows
Primary Route of Elimination Urine [15][16]

Comparative Efficacy: Toldimfos Sodium vs.
Sodium Acid Phosphate

A significant head-to-head clinical trial compared the therapeutic effects of toldimfos sodium
and sodium acid phosphate in the treatment of post-parturient hemoglobinuria (PPH) in
buffaloes.[6] PPH is a metabolic disease associated with low serum phosphorus levels.[6] This
study provides valuable quantitative data for comparing the efficacy of these two phosphorus
sources.

Experimental Protocol: Comparative Treatment of Post-Parturient Hemoglobinuria in Buffaloes
This section details the methodology of the key comparative experiment.

Objective: To compare the efficacy of toldimfos sodium and sodium acid phosphate in treating
PPH in buffaloes.

Study Design: Randomized clinical trial.

Animals: Sixty-eight buffaloes diagnosed with PPH were randomly allocated into two equal
groups (n=34).
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Treatment Groups:

e Group | (Sodium Acid Phosphate): Received 60 g of sodium acid phosphate in sterile water
(20% concentration) intravenously, with a second dose administered subcutaneously 12
hours later.

e Group Il (Toldimfos Sodium): Received 25 cc of a toldimfos sodium solution
intramuscularly, with the dose repeated after 12 hours.

Parameters Measured: Clinical findings, urine characteristics, hematological indices, and
biochemical parameters (serum phosphorus, calcium, AST, ALT, Glutathione Peroxidase, and
Glucose 6-Phosphate) were evaluated before and after treatment.

Statistical Analysis: Data were analyzed to determine significant differences between the
treatment groups.

Table 3: Comparative Efficacy in Treating Post-Parturient Hemoglobinuria in Buffaloes[6]
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Sodium Acid Toldimfos Sodium
Parameter p-value
Phosphate Group Group
Serum Phosphorus o )
Improved Significantly improved  <0.05
Level
Serum Calcium Level Improved Improved Not specified
Aspartate S
) Significantly better -
Aminotransferase Decreased Not specified
o decrease
(AST) Activity
Alanine o
] Significantly better N
Aminotransferase Decreased Not specified
o decrease
(ALT) Activity
Glutathione o
) More significantly
Peroxidase (GPx) Improved ) <0.05
o improved
Activity
Glucose 6-Phosphate o
More significantly
(G6PT) Enzyme Improved <0.05

Activity

improved

The study concluded that while both treatments were effective, toldimfos sodium

demonstrated a more significant improvement in key biochemical markers, suggesting it may

be a more effective alternative for treating PPH in buffaloes.[6]

Visualizing the Role of Phosphorus in Cellular

Metabolism

The following diagram illustrates the central role of phosphorus in key metabolic pathways,

which is the underlying principle for the therapeutic use of compounds like toldimfos sodium.
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Caption: Role of Phosphorus in Cellular Processes.

Experimental Workflow for Comparative Drug
Efficacy Study

The diagram below outlines a typical experimental workflow for a comparative study evaluating

the efficacy of two phosphorus-based supplements.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b046440?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Study Setup

Animal Selection
(e.g., Buffaloes with PPH)

Randomization

Group A Group B
(Toldimfos Sodium) (Alternative)

Treatmé¢nt & Monitoiji

Treatment Administration

Data Collection
(Clinical, Hematological,
Biochemical)

Data Analysis & Conclusion

Statistical Analysis

Results Interpretation

Conclusion

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b046440?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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